5-bromo-2-chloro-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C17H15BrClN5O2/c1-3-11-8-15(25)22-17(20-11)24-14(6-9(2)23-24)21-16(26)12-7-10(18)4-5-13(12)19/h4-8H,3H2,1-2H3,(H,21,26)(H,20,22,25)
• InChI Key: ZFUKQMBSBZGDMZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C17H15BrClN5O2
• Molecular Weight: 436.7 g/mol

Description

5-bromo-2-chloro-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C17H15BrClN5O2 and its molecular weight is 436.69. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

Novel pyrazolopyrimidines derivatives, including compounds structurally related to the specified chemical, have been synthesized and evaluated for their anticancer and anti-inflammatory activities. These derivatives have shown promising results in cytotoxicity assays against cancer cell lines such as HCT-116 and MCF-7 and exhibited inhibition of the 5-lipoxygenase enzyme, suggesting their potential in cancer therapy and inflammation control (Rahmouni et al., 2016).

Antibacterial Activity

Derivatives structurally similar to the given chemical compound have been developed and tested for their antimicrobial properties. A study described the synthesis of densely functionalized benzodiazepines from pyrazolopyrimidines, showing significant antimicrobial activity against resistant strains of Klebsiella pneumoniae and Escherichia coli (Sheikhi-Mohammareh et al., 2020).

Antiviral Activity

Research on benzamide-based 5-aminopyrazoles and their fused heterocycles, including pyrazolo[1,5-a]pyrimidine derivatives, has revealed remarkable antiavian influenza virus activity. These compounds have been synthesized via a novel route and tested in vitro, demonstrating significant activity against the H5N1 subtype, indicating their potential as antiviral agents (Hebishy et al., 2020).

Antimicrobial and Antifungal Screening

A series of 2-azetidinone derivatives, integrated with quinoline, pyrazole, and benzofuran moieties, have been synthesized and screened for their in vitro antibacterial and antifungal activities. These studies have indicated that certain derivatives possess notable antibacterial activity against pathogens like Staphylococcus aureus and Escherichia coli, as well as antifungal properties (Idrees et al., 2020).